Cas no 26035-92-7 (4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 26035-92-7
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 1095012
• PubChem ID: 73554653
• Update Time: 2025-07-25

4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine
• 26035-92-7
• 4-chloro-6-methyl-7-[(oxolan-2-yl)methyl]-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C12H14ClN3O/c1-8-5-10-11(13)14-7-15-12(10)16(8)6-9-3-2-4-17-9/h5,7,9H,2-4,6H2,1H3
• InChI Key： ZQWPROZLWBVXHC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)N(C2=NC=N1)CC1CCCO1

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine

Professional Introduction to 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No: 26035-92-7)

4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 26035-92-7, belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a chloro substituent at the fourth position and a methyl group at the sixth position, along with a tetrahydrofuran-2-ylmethyl moiety at the seventh position, contributes to its complex molecular architecture and influences its chemical reactivity and pharmacological profile.

The synthesis of 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group often necessitates the use of chlorinating agents, while the incorporation of the methyl group typically involves alkylation reactions. The tetrahydrofuran-2-ylmethyl substituent adds an additional layer of complexity, requiring specialized methodologies to ensure regioselectivity and high yield. Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to this compound, making it more accessible for further investigation.

In recent years, pyrrolopyrimidine derivatives have been extensively studied for their potential applications in medicine. The structural motif of 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine has been explored in various contexts, including its role as a precursor in the synthesis of more complex pharmacophores. One notable area of research has been its use as an intermediate in the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The chloro and methyl substituents on this compound can be strategically modified to enhance binding affinity to target proteins, while the tetrahydrofuran-2-ylmethyl group can serve as a handle for further functionalization.

Recent studies have highlighted the importance of optimizing the synthesis of 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine to improve its overall yield and purity. Advances in catalytic systems and green chemistry principles have led to more sustainable synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to streamline the introduction of various substituents without compromising efficiency. These methods not only reduce waste but also enhance scalability, which is critical for industrial applications.

The biological activity of 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine has been a subject of intense investigation. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways. Notably, derivatives of this compound have shown promise in inhibiting enzymes that are overexpressed in tumor cells, making them attractive candidates for oncology research. The chloro group can interact with hydrogen bond donors on target proteins, while the methyl and tetrahydrofuran-2-ylmethyl substituents contribute to hydrophobic interactions that enhance binding affinity. These interactions are critical for designing molecules with high selectivity and low toxicity.

The development of novel drug candidates often involves structural modifications to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In this context, 4-Chloro-6-methyl-7-((tetrahydrofuran-2-yl)methyl)-7H-pyrrolo[2,3-d]pyrimidine serves as a versatile scaffold for generating libraries of compounds with diverse chemical profiles. Computational methods such as molecular docking and virtual screening have been employed to predict binding affinities and optimize lead structures. These tools allow researchers to rapidly evaluate large datasets and identify promising candidates for further experimental validation.

The role of computational chemistry in drug discovery has also led to new insights into the mechanistic aspects of 4-Chloro-6-methyl-7-(tetrathrfurylfranylmethyI)-pryrrol0[23d]piryimidine interactions with biological targets. By simulating molecular dynamics simulations and analyzing enzyme-inhibitor complexes at an atomic level, researchers can gain a deeper understanding of how structural features influence binding affinity and specificity. This knowledge is invaluable for designing next-generation inhibitors with improved therapeutic efficacy.

In conclusion, 4-Chloro_6_methyI_77(tetrahydfurfur_21lylmethyI)_77H_pyrrol02_3d_pyrriimidine (CAS No: 26035_92_7) is a structurally complex heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Recent advances in synthetic chemistry and computational biology have enhanced our ability to explore its biological activities and optimize its pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a key player in drug discovery efforts worldwide.